Cas no 1823578-48-8 (tert-Butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate)

• Product Name: tert-Butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate
• CAS No: 1823578-48-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5737993
• PubChem ID: 69172707
• Update Time: 2025-07-21

tert-Butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate
• tert-butyloctahydrocyclopenta[c]pyrrole-3a-carboxylate
• 1823578-48-8
• SCHEMBL4748100
• 2089245-46-3
• EN300-193353
• rac-tert-butyl (3aR,6aR)-octahydrocyclopenta[c]pyrrole-3a-carboxylate, cis
• Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester
• tert-Butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)12-6-4-5-9(12)7-13-8-12/h9,13H,4-8H2,1-3H3
• InChI Key： ZOMNYTOUFQZSDZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CNCC1CCC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 272.0±23.0 °C(Predicted)
• pka: 10.11±0.40(Predicted)

Additional information on tert-Butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate

Introduction to Tert-Butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate (CAS No. 1823578-48-8)

Tert-Butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate, with the chemical identifier CAS No. 1823578-48-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a tert-butyl group and an octahydrocyclopenta[c]pyrrole scaffold imparts unique physicochemical properties that make it a valuable scaffold for drug discovery.

The octahydrocyclopenta[c]pyrrole core is a heterocyclic structure that has been extensively studied for its role in modulating biological pathways. This particular scaffold is known for its ability to interact with various biological targets, making it a promising candidate for the design of small-molecule inhibitors and agonists. The tert-butyl substituent enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and pharmacokinetic profile.

In recent years, there has been a growing interest in the development of molecules that can modulate neurobiological pathways. The Tert-butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate structure has shown promise in preclinical studies as a potential regulator of neurotransmitter systems. Its ability to interact with receptors and enzymes involved in neurotransmission makes it a compelling candidate for further investigation in the treatment of neurological disorders.

One of the most exciting aspects of this compound is its potential role in the development of treatments for central nervous system (CNS) disorders. The CAS No. 1823578-48-8 identifier ensures that researchers can reliably obtain and study this compound for various applications. The octahydrocyclopenta[c]pyrrole scaffold is particularly interesting because it can be modified to target specific receptors or enzymes involved in CNS function.

Recent studies have highlighted the importance of tert-butyl substituted heterocycles in drug design. The tert-butyl group not only enhances lipophilicity but also provides steric hindrance, which can improve binding affinity to biological targets. This dual functionality makes Tert-butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate a versatile scaffold for medicinal chemists.

The pharmacological activity of this compound has been explored in several preclinical models. Initial studies suggest that it may have neuroprotective properties, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with serotonin receptors has led to investigations into its potential as an antidepressant.

The synthesis of Tert-butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate (CAS No. 1823578-48-8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the cyclopentane ring, followed by functionalization to introduce the pyrrole moiety and the tert-butyl group. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structure.

The chemical properties of this compound make it an attractive candidate for further development. Its solubility profile, metabolic stability, and ability to cross the blood-brain barrier are all critical factors that need to be evaluated during drug development. Additionally, its potential interactions with other biological molecules must be thoroughly investigated to assess its safety and efficacy.

In conclusion, Tert-butyl octahydrocyclopenta[c]pyrrole-3a-carboxylate (CAS No. 1823578-48-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable compound for further research and development. As our understanding of neurobiological pathways continues to grow, compounds like this one will play an increasingly important role in the treatment of neurological disorders.